4-chloro-2,2-dimethylbutanoic acid
Overview
Description
4-chloro-2,2-dimethylbutanoic acid (4-Cl-DMB) is an organic compound belonging to the class of carboxylic acids. It is an important intermediate in the synthesis of various drugs and pharmaceuticals. 4-Cl-DMB has unique properties that make it an attractive molecule for a wide range of applications in biochemistry, pharmacology, and medicinal chemistry.
Scientific Research Applications
4-chloro-2,2-dimethylbutanoic acid is a versatile molecule that has a wide range of applications in scientific research. It is used in the synthesis of a variety of drugs and pharmaceuticals. It is also used as a reagent in the synthesis of other organic compounds. 4-chloro-2,2-dimethylbutanoic acid is used in the synthesis of peptides, peptidomimetics, and other bioactive molecules. It is also used as a substrate in enzyme assays, as a reactant in the synthesis of other carboxylic acids, and as a catalyst in organic reactions.
Mechanism of Action
The mechanism of action of 4-chloro-2,2-dimethylbutanoic acid is not fully understood. However, it is believed to act as an inhibitor of certain enzymes involved in the metabolism of drugs and other molecules. It is also believed to act as an agonist of certain receptors in the body, which may be involved in the regulation of various physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-chloro-2,2-dimethylbutanoic acid are not fully understood. However, it is believed to act as an inhibitor of certain enzymes involved in the metabolism of drugs and other molecules. It is also believed to act as an agonist of certain receptors in the body, which may be involved in the regulation of various physiological processes.
Advantages and Limitations for Lab Experiments
4-chloro-2,2-dimethylbutanoic acid has several advantages for laboratory experiments. It is a relatively inexpensive reagent, and it is readily available from commercial suppliers. It is also a relatively stable molecule, which makes it suitable for use in a variety of laboratory experiments. However, 4-chloro-2,2-dimethylbutanoic acid is also a relatively toxic molecule, and it should be handled with care in the laboratory.
Future Directions
There are several potential future directions for research on 4-chloro-2,2-dimethylbutanoic acid. These include further studies on its mechanism of action, its biochemical and physiological effects, and its potential applications in drug synthesis and medicinal chemistry. Additionally, further research could be conducted on its potential use as a reagent in organic synthesis, and its potential use as a catalyst in various organic reactions. Finally, further research could be conducted on its potential use as a substrate in enzyme assays, and its potential use as an inhibitor of certain enzymes involved in the metabolism of drugs and other molecules.
Synthesis Methods
4-chloro-2,2-dimethylbutanoic acid can be synthesized using a variety of methods including the Grignard reaction, the Wittig reaction, and the Sandmeyer reaction. The Grignard reaction is the most commonly used method for the synthesis of 4-chloro-2,2-dimethylbutanoic acid. In this method, 4-chloro-2,2-dimethylbutyl bromide is reacted with magnesium in ether to form the desired product. The Wittig reaction involves the reaction of a phosphonium salt with an aldehyde or ketone to form an alkene. The Sandmeyer reaction involves the reaction of a nitrile with copper to form an aryl halide.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-chloro-2,2-dimethylbutanoic acid can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2,2-dimethylbutane", "Chlorine gas", "Sodium hydroxide", "Sulfuric acid", "Sodium chloride", "Sodium bicarbonate", "Ethyl acetate", "Methanol", "Hydrochloric acid", "Sodium sulfate" ], "Reaction": [ "Step 1: Chlorination of 2,2-dimethylbutane with chlorine gas in the presence of UV light to yield 4-chloro-2,2-dimethylbutane", "Step 2: Oxidation of 4-chloro-2,2-dimethylbutane with sodium hydroxide and sulfuric acid to form 4-chloro-2,2-dimethylbutanal", "Step 3: Conversion of 4-chloro-2,2-dimethylbutanal to 4-chloro-2,2-dimethylbutanoic acid through a Grignard reaction with ethyl magnesium bromide followed by hydrolysis with dilute hydrochloric acid", "Step 4: Purification of the crude product by extraction with ethyl acetate, washing with sodium bicarbonate and brine, drying over sodium sulfate, and evaporation of the solvent to yield the final product" ] } | |
CAS RN |
1849383-03-4 |
Molecular Formula |
C6H11ClO2 |
Molecular Weight |
150.6 |
Purity |
95 |
Origin of Product |
United States |
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